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Abstract

This technical guide provides an in-depth exploration of the olfactory properties and odor profile
of 8-Nonen-2-one (CAS No. 5009-32-5), a ketone with significance in the flavor and fragrance
industries, as well as in chemical ecology as a semiochemical. This document collates
available quantitative data, details relevant experimental methodologies, and visualizes the
underlying biochemical signaling pathways involved in its perception. The information
presented is intended to serve as a valuable resource for researchers and professionals
engaged in sensory science, chemical analysis, and drug development.

Introduction

8-Nonen-2-one is an organic compound with the molecular formula CeH160.[1] Structurally, it
is a nine-carbon aliphatic ketone with a double bond between the eighth and ninth carbon
atoms.[1] Its unique molecular architecture contributes to its distinct olfactory characteristics,
which are of interest in various scientific and commercial fields. This guide aims to provide a
comprehensive technical overview of its olfactory properties, the methods used to determine
them, and the biological mechanisms of their perception.

Olfactory Properties of 8-Nonen-2-one
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The olfactory characteristics of a volatile compound are defined by its odor profile and its odor
threshold, which is the minimum concentration at which the compound can be detected by the
human olfactory system.

Odor Profile

The odor of 8-Nonen-2-one is consistently described as having fruity and baked
characteristics.[1][2][3][4][5][6] This combination of notes makes it a valuable ingredient in the
formulation of flavors and fragrances. A more detailed breakdown of its odor profile is provided
in the table below.

Table 1: Odor Profile Descriptors for 8-Nonen-2-one

Odor Descriptor Source(s)
Fruity [1103114]
Baked [213]41(6][7]

Note: The odor profile is often evaluated by a trained sensory panel under controlled
conditions.

Quantitative Olfactory Data

Precise, experimentally determined odor threshold data for 8-Nonen-2-one is not readily
available in the public domain. However, data for the closely related saturated ketone, 2-
nonanone, suggests a low odor detection threshold. Studies with squirrel monkeys and pigtail
macaques have shown olfactory detection thresholds for 2-nonanone to be below 1 part per
billion (ppb). While not directly transferable, this suggests that 8-Nonen-2-one is also likely to
be a potent odorant with a low detection threshold.

Other relevant physicochemical properties that influence its volatility and olfactory perception
are summarized in the following table.

Table 2: Physicochemical and Olfactory-Related Properties of 8-Nonen-2-one
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Property Value Source(s)
Molecular Formula CoH160 [1]
Molecular Weight 140.22 g/mol [1]

CAS Number 5009-32-5

Appearance Colorless liquid [1]

Vapor Pressure 0.145 mm/Hg @ 25.00 °C [5]

o 528.1 mg/L @ 25 °C
Solubility in Water . [1]
(estimated)

logP (o/w) 2.52 - 2.607 (estimated) [1][5]

Experimental Protocols for Olfactory Analysis

The characterization of the olfactory properties of a compound like 8-Nonen-2-one involves a
combination of analytical and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific
volatile compounds in a sample that contribute to its overall aroma.

Methodology:

e Sample Preparation: A solution of 8-Nonen-2-one in a suitable solvent (e.g., ethanol or
diethyl ether) is prepared. For complex matrices, volatile compounds are extracted using
methods like solid-phase microextraction (SPME) or solvent-assisted flavor evaporation
(SAFE).

o Gas Chromatographic Separation: The sample is injected into a gas chromatograph, where
individual volatile compounds are separated based on their boiling points and interactions
with the stationary phase of the GC column.

o Olfactometric Detection: The effluent from the GC column is split into two paths. One path
leads to a conventional detector (e.g., a mass spectrometer or flame ionization detector) for

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.thegoodscentscompany.com/data/rw1551581.html
https://www.thegoodscentscompany.com/data/rw1551581.html
https://www.thegoodscentscompany.com/data/rw1551581.html
https://pubs.acs.org/doi/10.1021/jf0350820
https://www.thegoodscentscompany.com/data/rw1551581.html
https://www.thegoodscentscompany.com/data/rw1551581.html
https://pubs.acs.org/doi/10.1021/jf0350820
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

chemical identification and quantification. The other path is directed to a sniffing port, where
a trained sensory panelist (assessor) sniffs the eluting compounds and records the odor
descriptors and their intensity at specific retention times.

o Data Analysis: The data from the chemical detector and the sensory panel are combined to
create an aromagram, which links specific chemical compounds to their perceived odors.

Caption: Workflow of Gas Chromatography-Olfactometry (GC-O) Analysis.

Sensory Panel Evaluation for Odor Threshold
Determination

The determination of the odor threshold is typically conducted using a trained sensory panel
and standardized methods.

Methodology (Ascending Forced-Choice Method):

Panelist Selection and Training: A panel of 8-12 individuals is selected based on their
olfactory acuity and trained to recognize the specific odor of 8-Nonen-2-one.

o Sample Preparation: A series of dilutions of 8-Nonen-2-one in an odorless medium (e.qg.,
purified water or air) is prepared in ascending order of concentration.

o Presentation: In each trial, the panelist is presented with three samples (triangular test), two
of which are blanks (odorless medium) and one contains a specific concentration of 8-
Nonen-2-one. The panelist's task is to identify the sample that is different.

e Threshold Calculation: The lowest concentration at which a panelist can reliably detect the
presence of the odorant is recorded as their individual threshold. The group's odor threshold
is then calculated as the geometric mean of the individual thresholds.

Signaling Pathways in Olfactory Perception

The perception of 8-Nonen-2-one's odor is initiated by its interaction with olfactory receptors in
the nasal cavity, triggering a cascade of biochemical events that result in a neural signal being
sent to the brain. While the specific receptors for 8-Nonen-2-one have not been definitively
identified, the general mechanism of olfactory signal transduction is well-established.
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Furthermore, 8-Nonen-2-one is known to act as a pheromone in certain insect species, where
it elicits specific behavioral responses through a similar, yet distinct, signaling pathway.

Vertebrate Olfactory Signal Transduction

In vertebrates, olfactory receptors (ORs) are G-protein coupled receptors (GPCRS) located on
the cilia of olfactory sensory neurons. Studies have shown that human olfactory receptors
hOR52D1 and hOR1G1 are activated by related aliphatic ketones like 2- and 3-nonanone,
suggesting that 8-Nonen-2-one likely activates a similar subset of ORs.
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Caption: Vertebrate Olfactory Signal Transduction Pathway.

Insect Pheromone Signaling

8-Nonen-2-one has been identified as a component of the alarm pheromone of the Asian
hornet (Vespa velutina) and is also utilized in the chemical communication of the mold mite
(Tyrophagus putrescentiae). In insects, pheromone reception also involves olfactory receptors
located on the antennae, which are often highly specific to the pheromone molecule. The
binding of the pheromone triggers a neuronal signal that leads to a specific behavioral
response, such as aggression or aggregation.
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Caption: Generalized Insect Pheromone Reception Pathway.
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Conclusion

8-Nonen-2-one possesses a distinct and pleasant "fruity” and "baked" odor profile, making it a
compound of significant interest. While precise quantitative data for its odor threshold remains
an area for further investigation, its structural similarity to other potent ketones suggests a low
detection level. The methodologies of Gas Chromatography-Olfactometry and sensory panel
evaluations are crucial for the detailed characterization of its olfactory properties. The
perception of 8-Nonen-2-one is mediated by well-understood, yet complex, signaling pathways
in both vertebrates and insects, highlighting its dual role as a flavor/fragrance component and a
semiochemical. This guide provides a foundational understanding for professionals in related
fields and underscores the need for continued research to fully elucidate the sensory and
biological impact of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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